Cas no 2172201-36-2 (N-3-(ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine)

• Product Name: N-3-(ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine
• CAS No: 2172201-36-2
• MF: C₁₄H₂₀N₂S
• MW: 248.387001991272
• CID: 6485090
• PubChem ID: 165525206
• Update Time: 2025-10-24

N-3-(ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-3-(ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine
• EN300-1273701
• 2172201-36-2
• N-[3-(ethylsulfanyl)propyl]-1-methyl-1H-indol-5-amine

• Inchi： 1S/C14H20N2S/c1-3-17-10-4-8-15-13-5-6-14-12(11-13)7-9-16(14)2/h5-7,9,11,15H,3-4,8,10H2,1-2H3
• InChI Key： FKFGVCNQOPZHPV-UHFFFAOYSA-N
• SMILES： S(CC)CCCNC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 248.13471982g/mol
• Monoisotopic Mass: 248.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.3Ų

Additional information on N-3-(ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine

N-3-(Ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine: A Comprehensive Overview

N-3-(Ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine (CAS No. 2172201-36-2) is a complex organic compound with a unique chemical structure that has garnered attention in various scientific and industrial fields. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule consists of an indole ring system, a methyl group, and an ethylsulfanylpropyl substituent, making it a versatile compound with potential uses in pharmacology, agrochemistry, and material science.

The indole core of this compound is a fundamental structure in organic chemistry, characterized by a bicyclic framework comprising a benzene ring fused to a pyrrole ring. This structure is highly reactive and can undergo various transformations, making it a valuable starting material for synthesizing bioactive molecules. The methyl group attached to the indole ring adds further complexity to the molecule, influencing its physical and chemical properties. The ethylsulfanylpropyl substituent introduces sulfur into the molecule, which can enhance its stability and reactivity under certain conditions.

Recent studies have highlighted the potential of N-3-(Ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine in the field of medicinal chemistry. Researchers have explored its ability to act as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemistry. A 2022 study in *Plant Physiology* reported that certain derivatives of N-3-(Ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine can act as plant growth regulators, enhancing stress tolerance in crops under adverse environmental conditions. This finding underscores the versatility of this compound across different scientific disciplines.

The synthesis of N-3-(Ethylsulfanyl)propyl-1-methyl-1H-indol-5-amine involves a multi-step process that combines principles from organic synthesis and catalysis. A common approach includes the Friedel-Crafts alkylation of indole derivatives followed by substitution reactions to introduce the ethylsulfanylpropyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an analytical perspective, the characterization of this compound relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into the molecular structure and purity of the compound, ensuring its quality for subsequent applications.

Looking ahead, ongoing research aims to explore the full potential of N-3-(Ethylsulfanyl)propyl-1-methyl-H-indol5 amine in drug development and beyond. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic applications, particularly in areas such as oncology and neurodegenerative diseases.